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Compound of Interest

Compound Name: PI3K-IN-26

L  Get Quote

Cat. No.: B12408582

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Use, and Disposal of the Potent PI3K Inhibitor, PI3K-IN-26.

This document provides critical safety and logistical information for the laboratory use of PI3K-
IN-26, a potent phosphoinositide 3-kinase (P13K) inhibitor. Adherence to these guidelines is
essential to ensure personnel safety and maintain experimental integrity.

Chemical and Physical Properties

A summary of the known physical and chemical properties of PI3BK-IN-26 is provided below.
This information is crucial for safe handling, storage, and preparation of solutions.

Property Value

Molecular Formula C21H18N60S

Molecular Weight 402.47 g/mol

CAS Number 1918151-65-1

Appearance Solid

Storage (Powder) -20°C

Storage (in Solvent) -80°C
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Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling PI3K-IN-
26. This is based on the potential hazards associated with potent kinase inhibitors.

PPE Category Required Equipment Specifications

Nitrile or neoprene gloves are
) . ) recommended. Double gloving
Hand Protection Chemical-resistant gloves ) ) )
is advised for handling

concentrated solutions.

Must be worn to protect

o against splashes. A face shield
) Safety goggles with side- ] -
Eye Protection ) should be used in addition to
shields )
goggles when there is a

significant risk of splashing.

A fully buttoned lab coat is

required. For procedures with
Body Protection Laboratory coat a higher risk of contamination,

a disposable, impervious gown

should be worn.

All handling of solid PI3K-IN-

) N ) 26 and preparation of stock
) ) Use in a certified chemical ) )
Respiratory Protection solutions must be performed in
fume hood ) )
a chemical fume hood to avoid

inhalation of airborne patrticles.

Operational Plan: Step-by-Step Guidance

Strict adherence to the following operational procedures is mandatory to minimize exposure
and prevent contamination.

Preparation of Stock Solutions

e Pre-operation Check: Ensure the chemical fume hood is functioning correctly and the work
area is clean and uncluttered. Assemble all necessary materials, including PI3K-IN-26,
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solvent (e.g., DMSO), vials, and pipettes.

» Weighing the Compound: Tare a clean, empty vial on an analytical balance inside the
chemical fume hood. Carefully add the desired amount of PI3BK-IN-26 powder to the vial.

» Dissolution: Add the appropriate volume of solvent to the vial. Cap the vial securely and
vortex or sonicate until the compound is completely dissolved.

o Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,
date of preparation, and your initials. Store the stock solution at -80°C as recommended.

Use in Experiments

o Dilution: Perform all serial dilutions of the stock solution within the chemical fume hood.

o Cell Culture Treatment: When adding the compound to cell cultures or other experimental
systems, wear appropriate PPE.

 Incubation: If treated materials are incubated outside of a contained system (e.g., in a cell
culture incubator), ensure they are in sealed containers to prevent aerosolization.

Decontamination

o Work Surfaces: After each use, decontaminate the work area within the chemical fume hood
with a suitable cleaning agent (e.g., 70% ethanol), followed by a thorough wipe-down.

o Equipment: Decontaminate any equipment that has come into contact with PIBK-IN-26, such
as pipettes and vortexers, according to your institution's standard operating procedures.

Disposal Plan

All waste generated from the handling and use of PI3BK-IN-26 must be disposed of as
hazardous chemical waste.

Solid Waste

o Contaminated PPE: All used gloves, disposable gowns, and other solid materials
contaminated with PI3K-IN-26 should be placed in a designated, clearly labeled hazardous
waste bag.
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o Empty Vials: Empty vials that contained PI3K-IN-26 should be triple-rinsed with a suitable
solvent. The rinsate should be collected and disposed of as liquid chemical waste. The
rinsed vials can then be disposed of in a designated glass waste container.

Liquid Waste

e Unused Solutions: Any unused stock solutions or experimental solutions containing PI3BK-IN-
26 must be collected in a designated, sealed, and clearly labeled hazardous liquid waste

container.

e Agueous Waste: Aqueous waste from cell culture media containing PI3K-IN-26 should be
collected and disposed of as hazardous liquid waste. Do not pour this waste down the drain.

PI3K Signhaling Pathway

The diagram below illustrates the PI3K signaling pathway, a critical intracellular cascade
involved in cell growth, proliferation, and survival. PI3BK-IN-26 is designed to inhibit the activity

of PI3K within this pathway.
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Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-26.
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Representative Experimental Protocol: In Vitro
Kinase Assay

This protocol provides a general framework for assessing the inhibitory activity of PI3K-IN-26
against a specific PISK isoform in a cell-free system.

Materials

¢ Recombinant PI3K enzyme

o Kinase buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgCI2, 5 mM MnCI2, 1 mM DTT)
e Substrate (e.g., phosphatidylinositol)

e ATP (at a concentration near the Km for the specific kinase)

¢ PI3K-IN-26 (serially diluted in DMSO)

o ADP-Glo™ Kinase Assay Kit (or similar detection reagent)

» White, opaque 384-well plates

Procedure

» Prepare Reagents: Thaw all reagents on ice. Prepare serial dilutions of PI3K-IN-26 in
DMSO.

e Enzyme and Inhibitor Incubation: In a 384-well plate, add the kinase buffer, the recombinant
PI3K enzyme, and the serially diluted PI3K-IN-26 or DMSO (for the control). Incubate for 15
minutes at room temperature to allow the inhibitor to bind to the enzyme.

¢ |nitiate Kinase Reaction: Add the substrate and ATP to each well to start the kinase reaction.
 Incubate: Incubate the plate at 30°C for the desired reaction time (e.g., 60 minutes).

o Terminate Reaction and Detect Signal: Add the ADP-Glo™ Reagent to stop the kinase
reaction and deplete the remaining ATP.
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» Develop Luminescent Signal: Add the Kinase Detection Reagent to convert ADP to ATP and
generate a luminescent signal via luciferase.

e Measure Luminescence: Read the plate on a luminometer.

o Data Analysis: Calculate the percent inhibition for each concentration of PI3K-IN-26 and
determine the IC50 value by fitting the data to a dose-response curve.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PI3K-IN-26]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408582#personal-protective-equipment-for-
handling-pi3k-in-26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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